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Compound Name: 1-Chloro-2-methylhexane

Cat. No.: B8755003 Get Quote

Technical Guide: Physical Properties of 1-
Chloro-2-methylhexane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the experimentally determined and

calculated physical properties of 1-chloro-2-methylhexane, with a focus on its boiling point

and density. This document also outlines the standard experimental protocols for the

determination of these properties, intended to support research and development activities

where this compound is utilized.

Physical Properties of Haloalkanes
Haloalkanes, such as 1-chloro-2-methylhexane, are hydrocarbons in which one or more

hydrogen atoms have been replaced by a halogen. Their physical properties are significantly

influenced by the nature of the halogen atom and the structure of the carbon skeleton. The

boiling points of haloalkanes are generally higher than their parent alkanes due to increased

molecular weight and the introduction of dipole-dipole interactions alongside van der Waals

forces.[1][2] The density of haloalkanes also tends to be higher than the corresponding

alkanes, increasing with the atomic mass of the halogen and the number of halogen atoms

present.[1][2]
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Quantitative Data for 1-Chloro-2-methylhexane and
a Structural Isomer
The following table summarizes the available physical property data for 1-chloro-2-
methylhexane and its isomer, 2-chloro-2-methylhexane. It is crucial to distinguish between

isomers as their structural differences can lead to variations in physical properties.

Property
1-Chloro-2-
methylhexa
ne

2-Chloro-2-
methylhexa
ne

Unit Data Type Source

Boiling Point
396.55

(123.4)
140 K (°C) Calculated Cheméo[3]

152.39 °C Estimated
ChemicalBoo

k[4]

Density
Data not

available
0.86 g/cm³ Experimental

Guidechem[5

],

ChemicalBoo

k[4]

Note: Experimental data for the boiling point and density of 1-chloro-2-methylhexane are not

readily available in the cited literature. The provided boiling point for 1-chloro-2-methylhexane
is a calculated value.

Experimental Protocols
The following sections detail standard laboratory procedures for the determination of boiling

point and density for liquid compounds like 1-chloro-2-methylhexane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] Common methods for its determination include the Thiele tube method and simple

distillation.

3.1.1 Thiele Tube Method
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This micro-scale method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube (Durham tube), capillary tube (sealed at

one end), rubber band, heating mantle or Bunsen burner, and mineral oil.

Procedure:

A small amount of the liquid sample (approximately 0.5 mL) is placed into the Durham

tube.[7]

A capillary tube, with its open end downwards, is placed inside the Durham tube

containing the sample.[7]

The Durham tube is attached to a thermometer using a rubber band, ensuring the sample

is level with the thermometer bulb.[7]

The thermometer and tube assembly are placed in a Thiele tube containing mineral oil,

ensuring the side arm is properly positioned for convection.

The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will

emerge from the capillary tube.

Heating is continued until a steady stream of bubbles is observed, and then the heat

source is removed.

The liquid is allowed to cool, and the temperature at which the liquid just begins to enter

the capillary tube is recorded as the boiling point.[7]

3.1.2 Simple Distillation Method

This method is suitable for larger sample volumes (at least 5 mL).[6]

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:
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The liquid sample is placed in the distillation flask along with a few boiling chips to ensure

smooth boiling.

The distillation apparatus is assembled, with the thermometer bulb positioned just below

the side arm leading to the condenser to accurately measure the temperature of the vapor.

The flask is heated, and the liquid is brought to a boil.

The temperature is recorded when it stabilizes, which corresponds to the boiling point of

the liquid. The barometric pressure should also be recorded.[6]

Determination of Density
Density is defined as the mass of a substance per unit volume. For liquids, this is typically

determined by measuring the mass of a known volume.

Apparatus: A calibrated electronic balance and a graduated cylinder or a more precise

volumetric flask or pycnometer.[8]

Procedure:

The mass of a clean, dry graduated cylinder (or other volumetric glassware) is measured

using an electronic balance.[8]

A specific volume of the liquid sample is carefully transferred into the graduated cylinder.

The volume is read from the bottom of the meniscus.[8]

The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is determined by subtracting the mass of the empty graduated

cylinder from the combined mass.[8]

The density is calculated by dividing the mass of the liquid by its measured volume.

For improved accuracy, the procedure can be repeated multiple times, and the average

density can be calculated.[8][9] It is also important to control and record the temperature,

as density is temperature-dependent.
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Visualized Experimental Workflow
The following diagram illustrates the logical flow of the experimental determination of the

physical properties discussed.

Workflow for Physical Property Determination

Boiling Point Determination Density Determination

Start: Boiling Point

Select Method

Thiele Tube Method

Micro-scale

Simple Distillation

Macro-scale

Measure Temperature at Boiling

Record Boiling Point & Pressure

End

Start: Density

Measure Mass of Liquid Measure Volume of Liquid

Calculate Density (Mass/Volume)

Record Density & Temperature

End

Obtain Liquid Sample
(1-Chloro-2-methylhexane)
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Caption: Experimental workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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